(S)-N-methyltetrahydrofuran-3-amine

• IUPAC Name: (3S)-N-methyloxolan-3-amine
• InChI: InChI=1S/C5H11NO/c1-6-5-2-3-7-4-5/h5-6H,2-4H2,1H3/t5-/m0/s1
• InChI Key: LQVZUXUQGFIYEK-YFKPBYRVSA-N
• Canonical SMILES: CNC1CCOC1
• Isomeric SMILES: CN[C@H]1CCOC1
• Molecular Formula: C5H11NO
• DSSTOX Substance ID: DTXSID90680178
• Molecular Weight: 101.15 g/mol
• CAS No.: 1292902-56-7

Description

Synthesis Analysis

This involves understanding the chemical reactions used to synthesize the compound. It may include the starting materials, reagents, reaction conditions, and the yield of the product.

Molecular Structure Analysis

This involves determining the arrangement of atoms within the molecule and can be done using techniques like X-ray crystallography, NMR spectroscopy, etc.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes understanding the reaction mechanism, the products formed, and the conditions under which the reaction occurs.

Physical and Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, density, reactivity, etc.

Scientific Research Applications

• Catalysis and Organic Synthesis:

  • Cobalt oxide nanoparticles have been utilized for the expedient synthesis of N-methyl- and N-alkylamines via reductive amination. This method is significant for producing various N-methyl- and N-alkylamines, including amino acid derivatives and existing drug molecules (Senthamarai et al., 2018).
  • The synthesis of N-TBS protected anilines using 2-methyltetrahydrofuran under mild conditions illustrates an eco-friendly approach in organic synthesis (Pace et al., 2011).
  • Catalytic reductive aminations using molecular hydrogen offer a cost-effective and sustainable method for synthesizing various types of amines, essential in pharmaceutical and agrochemical industries (Murugesan et al., 2020).

• Biomass-based Applications:

  • Biomass-derived chemicals like 2-methyltetrahydrofuran, obtained from furfural, show broad applications in organic chemistry as solvents (Liu et al., 2020).
  • Biomass-based solvents such as 2-methyltetrahydrofuran have been applied in palladium-catalyzed aminocarbonylation reactions, demonstrating their potential as green alternatives in chemical processes (Uzunlu et al., 2023).

• Polymerization and Material Science:

  • N-Substituted 2-iminotetrahydrofurans have been synthesized for use in ring-opening polymerization to produce N-substituted polyamides, which have applications in material science (Mukaiyama & Sato, 1963).
  • Amine-functionalized silica, which uses colloidal silica particles decorated with amino groups, finds use in a variety of applications including fundamental investigations and material synthesis (Soto-Cantu et al., 2012).

• Synthesis of Biobased Amines:

  • Research on the synthesis of biobased amines from various biomass sources and their application as building blocks for material chemistry is an emerging field, highlighting the potential of biobased resources in creating sustainable polymers (Froidevaux et al., 2016).

Mechanism of Action

If the compound is a drug or has some biological activity, the mechanism of action describes how the compound interacts with its target to exert its effects.

Safety and Hazards

This involves understanding the risks associated with handling and disposing of the compound. It includes toxicity, flammability, environmental impact, etc.

Future Directions

This involves predicting or suggesting further studies that could be done with the compound. It could be new synthetic routes, new reactions, potential applications, etc.